3-Phenylpropylphosphonic acid

• Molecular Formula: C9H13O3P
• Molecular Weight: 200.17 g/mol
• IUPAC Name: 3-phenylpropylphosphonic acid
• InChI: InChI=1S/C9H13O3P/c10-13(11,12)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,10,11,12)
• InChI Key: KAHDGZROTZTIJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCP(=O)(O)O

Description

3-Phenylpropylphosphonic acid is a useful research compound. Its molecular formula is C9H13O3P and its molecular weight is 200.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-phenylpropyl phosphonous acid (0.92 g, 0.005 mole) in acetone (10 ml) and water (10 ml) was added a solution of sodium hydroxide (0.2 g, 0.005 mole) in water (10 ml) until a pH of about 7 was reached. A solution of KMnO4 (0.474 g, 0.003 mole) in water (10 ml) was added slowly to the vigorously stirred solution of phosphonous acid at 20°-25° C. After the addition (5 minutes), the reaction mixture was stirred for 5 minutes at ambient temperature and acidified with concentrated HCl acid until a pH of 1 was reached. Saturated sodium bisulfite solution was added to the reaction mixture thereby resulting in formation of a precipitate.